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Compound of Interest

Compound Name: Solganal

Cat. No.: B1241724

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties of Solganal, a
gold-based therapeutic agent.

1. Chemical Identity

Solganal is the trade name for the compound aurothioglucose.[1] It is also commonly referred
to as gold thioglucose.[1][2][3][4]

1.1. Chemical Formula

The chemical formula for the anhydrous form of Solganal is:
CeH11AuOsS[2][3][4][5][6]

The compound can also exist in a hydrated form, denoted as CsH11AuOsS - xH20.
1.2. Molecular Structure

Aurothioglucose is a derivative of the sugar glucose, where a thiol group has replaced a
hydroxyl group, and a gold(l) ion is attached to the sulfur atom.

2. Physicochemical Properties
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A summary of the key physicochemical properties of Solganal is presented in the table below
for easy reference.

Property Value Source

Molecular Weight 392.18 g/mol [L131141511 7]

- C: 18.38%, H: 2.83%, Au:
Percent Composition [1]
50.22%, O: 20.40%, S: 8.18%

Appearance Yellow crystals [1]

Odor Slight mercaptan-like odor [1]

Soluble in water with
- decomposition; practically
Solubility _ _ [1]
insoluble in acetone, alcohol,

chloroform, and ether.

CAS Number 12192-57-3 [1][4]

3. Mechanism of Action and Therapeutic Use

Historically, Solganal was utilized as a disease-modifying antirheumatic drug (DMARD) for the
treatment of rheumatoid arthritis.[1][2][8] While the precise mechanism of action is not fully
elucidated, it is understood that gold compounds like aurothioglucose can modulate immune
responses and inhibit certain enzymes, leading to a decrease in inflammation within the
synovial joints.[8][9]

4. Experimental Applications

In experimental research, aurothioglucose has been used to induce obesity in animal models.
[1] This effect is valuable for studying the pathophysiology of obesity and related metabolic
disorders.

5. Logical Relationship of Synonyms

The following diagram illustrates the relationship between the trade name and its chemical
synonyms.
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Synonym Relationship for Solganal

Solganal
(Trade Name)

is the trade name for

Aurothioglucose
(Active Ingredient)

Gold Thioglucose
(Chemical Name)

Click to download full resolution via product page

Relationship between Solganal and its synonyms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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